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Cat. No.: B7809020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of 2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS) solutions, a critical chromogenic

substrate for various enzymatic assays, including ELISA and antioxidant capacity assessments.

Understanding the factors that influence the stability of both the ABTS substrate solution and its

oxidized radical cation (ABTS•+) is paramount for generating reproducible and reliable

experimental data.

Core Concepts of ABTS Chemistry and Stability
ABTS is a water-soluble compound that, upon oxidation, forms a distinct blue-green radical

cation (ABTS•+).[1] This colored product is stable and can be measured

spectrophotometrically, making it a widely used indicator in assays involving peroxidase

enzymes and for determining the total antioxidant capacity of samples.[1] However, the stability

of ABTS solutions is influenced by several environmental factors, including temperature, pH,

and light exposure.[2]

The unoxidized ABTS diammonium salt solution is sensitive to oxidation, which can be

accelerated by the presence of heavy metal ions.[2] The pre-formed ABTS•+ radical, while

relatively stable compared to other radicals, also has finite stability that is highly dependent on

the solution's pH.[3][4]
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Factors Influencing the Stability of ABTS Solutions
Storage Temperature
Temperature is a critical factor in maintaining the integrity of ABTS solutions. Storing the

solutions at appropriate temperatures minimizes degradation and ensures consistent

performance.

pH of the Solution
The pH of the buffer system significantly impacts the stability of the ABTS radical cation

(ABTS•+). While the radical can be used at neutral pH, its stability is considerably higher in

acidic conditions.

Exposure to Light
ABTS and its radical cation are sensitive to light.[1][5] Exposure to light can lead to auto-

oxidation and degradation, resulting in increased background absorbance and reduced assay

sensitivity. Therefore, it is essential to store solutions in dark or amber-colored containers and

to minimize light exposure during experiments.[5]

Data Presentation: Quantitative Summary of ABTS
Stability
The following tables summarize the key quantitative data regarding the solubility and stability of

ABTS diammonium salt solutions under various conditions.

Table 1: Solubility of ABTS Diammonium Salt
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Solvent Concentration Observations

Water Up to 50 mg/mL (91.13 mM)

Forms a clear to very slightly

hazy, light yellow-green to

green solution.[2][3]

Phosphate Buffered Saline

(PBS), pH 7.2
Approximately 3 mg/mL Forms a clear solution.[3]

Dimethyl Sulfoxide (DMSO)
Approximately 10-20.83

mg/mL (up to 37.96 mM)

Ultrasonic agitation may be

required.[3]

Dimethylformamide (DMF) Approximately 1 mg/mL -

Ethanol Insoluble -

Table 2: Recommended Storage Conditions and Stability of ABTS Solutions

Solution Type
Storage
Temperature

Duration
Key
Considerations

Unopened Solid ABTS +4°C At least 2 years
Keep protected from

light and moisture.[1]

ABTS Substrate

Solution
+4°C Up to 2 weeks

Prepare fresh daily for

optimal results.[6][7]

ABTS Substrate

Solution
-20°C At least 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[6][7]

ABTS•+ Radical Stock

Solution
Room Temperature Over 2 days

Must be stored in the

dark.[8][9]

ABTS•+ Radical Stock

Solution
+4°C Up to a few months Store in the dark.[10]

Table 3: Stability of ABTS Radical Cation (ABTS•+) at Different pH Values
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pH Stability Observations

3.0 - 6.5 Stable Exhibits good stability.[3]

4.5 Optimal Stability

Considered the optimal pH for

ABTS•+ stability in many

studies.[3]

> 7.4 Decreased Stability
The radical is less stable at

neutral and alkaline pH.[3]

Experimental Protocols
Preparation of 7 mM ABTS Stock Solution
This protocol outlines the preparation of a stock solution of the ABTS diammonium salt.

Materials:

ABTS diammonium salt (M.W. 548.68 g/mol )

Ultrapure water

Procedure:

Weigh out 38.4 mg of ABTS diammonium salt.[3]

Dissolve the ABTS in 10 mL of ultrapure water.[3]

Mix thoroughly until the salt is completely dissolved. This solution should ideally be prepared

fresh for use.[3]

Generation of the ABTS Radical Cation (ABTS•+) Stock
Solution
This protocol describes the generation of the stable blue-green ABTS radical cation using

potassium persulfate as the oxidizing agent.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_ABTS_Diammonium_Salt.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_ABTS_Diammonium_Salt.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_ABTS_Diammonium_Salt.pdf
https://www.benchchem.com/product/b7809020?utm_src=pdf-body
https://www.benchchem.com/product/b7809020?utm_src=pdf-body
https://www.benchchem.com/product/b7809020?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_ABTS_Diammonium_Salt.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_ABTS_Diammonium_Salt.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_ABTS_Diammonium_Salt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7809020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7 mM ABTS diammonium salt stock solution

2.45 mM potassium persulfate solution (dissolve 6.6 mg in 10 mL of ultrapure water)[3]

Procedure:

Mix the 7 mM ABTS stock solution with the 2.45 mM potassium persulfate solution in a 1:1

(v/v) ratio.[1]

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[1][11]

This incubation period is crucial for the complete generation of the ABTS•+ radical.[1]

Preparation and Standardization of ABTS•+ Working
Solution
Before use in an assay, the ABTS•+ stock solution must be diluted to a specific absorbance.

Materials:

ABTS•+ stock solution

Ethanol or Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Dilute the ABTS•+ stock solution with ethanol or PBS.[1]

Measure the absorbance at 734 nm.[1]

Adjust the dilution until the absorbance is 0.70 ± 0.02.[1][11]

Mandatory Visualizations
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Caption: Enzymatic oxidation of ABTS and its reduction by an antioxidant.
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Caption: Workflow for preparing the ABTS•+ working solution for antioxidant assays.
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Caption: A decision tree for troubleshooting ABTS solution instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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